Cas no 1512916-87-8 (4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid)

4-(1,3-Dimethyl-1H-pyrazol-5-yl)butanoic acid is a heterocyclic carboxylic acid featuring a pyrazole core substituted with methyl groups at the 1- and 3-positions, linked to a butanoic acid side chain. This compound is of interest in medicinal and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. Its pyrazole moiety enhances binding affinity in target interactions, while the carboxylic acid group allows for further derivatization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure and functional groups make it a valuable building block for developing pharmaceuticals, ligands, and specialty chemicals.
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid structure
1512916-87-8 structure
Product Name:4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
CAS No:1512916-87-8
MF:C9H14N2O2
MW:182.219662189484
CID:5991052
PubChem ID:81008602
Update Time:2025-11-02

4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
    • AKOS019577639
    • EN300-1843807
    • 1512916-87-8
    • Inchi： 1S/C9H14N2O2/c1-7-6-8(11(2)10-7)4-3-5-9(12)13/h6H,3-5H2,1-2H3,(H,12,13)
    • InChI Key： SVYAAGKXHPZGOW-UHFFFAOYSA-N
    • SMILES： OC(CCCC1=CC(C)=NN1C)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1Ų

4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1843807-0.05g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
0.05g
 $1129.0 2023-09-19
Enamine
EN300-1843807-0.1g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
0.1g
 $1183.0 2023-09-19
Enamine
EN300-1843807-0.25g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
0.25g
 $1235.0 2023-09-19
Enamine
EN300-1843807-0.5g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
0.5g
 $1289.0 2023-09-19
Enamine
EN300-1843807-1.0g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
1g
 $1343.0 2023-06-01
Enamine
EN300-1843807-2.5g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
2.5g
 $2631.0 2023-09-19
Enamine
EN300-1843807-5.0g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
5g
 $3894.0 2023-06-01
Enamine
EN300-1843807-10.0g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
10g
 $5774.0 2023-06-01
Enamine
EN300-1843807-1g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
1g
 $1343.0 2023-09-19
Enamine
EN300-1843807-5g
4-(1,3-dimethyl-1H-pyrazol-5-yl)butanoic acid
 1512916-87-8
5g
 $3894.0 2023-09-19

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